Cas no 28682-94-2 (3,5-dihydro-4H-Imidazo[4,5-d]pyridazin-4-one)

• Product Name: 3,5-dihydro-4H-Imidazo[4,5-d]pyridazin-4-one
• CAS No: 28682-94-2
• MF: C₅H₄N₄O
• MW: 136.111459732056
• CID: 265231
• PubChem ID: 135431269
• Update Time: 2025-04-19

3,5-dihydro-4H-Imidazo[4,5-d]pyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3,5-dihydro-4H-Imidazo[4,5-d]pyridazin-4-one
• 4H-Imidazo[4,5-d]pyridazin-4-one,3,5-dihydro-
• 5,6-dihydroimidazo[4,5-d]pyridazin-4-one
• (1H)-Imidazo< 4,5-d> pyriddazine-4(5H)-one
• 1,5-Dihydro-imidazo[4,5-d]pyridazin-4-on
• 1,5-dihydro-imidazo[4,5-d]pyridazin-4-one
• 1H-4,5-Dihydro-imidazo< 4,5-d> pyridazon-(4)
• 2-aza-3-deazahypoxanthine
• 5,6-dihydro-4h-imidazo[4,5-d]pyridazin-4-one
• AC1
• AC1Q6M7D
• AmbTos719221
• imidazo[4,5-d]pyridazin-4-one
• imidazo< 4,5-d> pyridazine-4-one
• NSC19452
• SureCN1155063
• SureCN1221476
• SureCN4034928
• 28682-94-2
• 4H-Imidazo[4,5-d]pyridazin-4-one, 1,5-dihydro-
• 1H-Imidazo[4,5-d]pyridazin-7-ol
• SCHEMBL1155063
• 1h,4h,5h-Imidazo[4,5-d]pyridazin-4-one
• AKOS006222535
• 3,6-dihydroimidazo[4,5-d]pyridazin-7-one
• SCHEMBL6926024
• SCHEMBL3645652
• Z57234540
• DSZCQHJBMSIMNX-UHFFFAOYSA-N
• EN300-746365
• NSC-19452
• CS-0260169
• DTXSID00280966
• 1H-Imidazo(4,5-d)pyridazin-7-ol

• Inchi： 1S/C5H4N4O/c10-5-4-3(1-8-9-5)6-2-7-4/h1-2H,(H,6,7)(H,9,10)
• InChI Key： DSZCQHJBMSIMNX-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=NN1)NC=N2

Computed Properties

• Exact Mass: 136.03862
• Monoisotopic Mass: 136.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.89
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.902
• PSA: 65.85